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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975

This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl isothiocyanate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical due to the hazardous nature of this
chemical.

Hazard Profile and Safety Data

tert-Butyl isothiocyanate is a flammable, toxic, and corrosive chemical that requires careful
handling at all times.[1][2] It is toxic if swallowed, inhaled, or in contact with skin, and causes
severe skin burns and eye damage.[1][2] It is also a lachrymator, meaning it can cause tearing.

[1]

Quantitative Data Summary
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Property Value Source
CAS Number 590-42-1 [2][3]
UN Number 2929 [2]
Hazard Class 6.1 (Toxic), 3 (Flammable)

Packing Group Il

Flammable Liquid (Category

3), Acute Toxicity (Category 3),
Classification Skin Corrosion (Category 1B), [2]

Serious Eye Damage

(Category 1)

Pre-Disposal: Safety and Handling Protocols

Before beginning any disposal procedure, ensure all safety measures are in place.
Required Personal Protective Equipment (PPE):
e Gloves: Wear chemical-resistant gloves (inspect before use).[1][4]

o Eye/Face Protection: Use safety glasses with side-shields and a face shield, or chemical
safety goggles.[2] Adhere to OSHA's eye and face protection regulations in 29 CFR
1910.133 or European Standard EN166.[2]

o Body Protection: Wear a flame-retardant, antistatic protective clothing and a lab coat.

» Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1][2] If exposure limits may be exceeded, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[2]

Handling and Storage of Waste:

« Ventilation: Always handle tert-Butyl isothiocyanate waste in a well-ventilated area or a
certified chemical fume hood.[1][2]
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« Ignition Sources: Keep waste away from heat, sparks, open flames, and hot surfaces.[1][2]
[3] Use only non-sparking tools and explosion-proof equipment.[1][2]

e Incompatible Materials: Avoid contact with acids, water, strong oxidizing agents, strong
bases, alcohols, and amines.[2]

» Containers: Store waste in its original container or a designated, compatible, and properly
sealed hazardous waste container.[5] Do not mix with other waste. Keep containers tightly
closed in a dry, cool, and well-ventilated area.[1][2]

Step-by-Step Disposal and Decontamination
Procedures

Disposal must be carried out in strict accordance with all local, state, and federal environmental
regulations.[1][5]

Step 1: Waste Characterization

e As a chemical waste generator, you are responsible for determining if the waste is classified
as hazardous.[2][5] Given its properties, tert-Butyl isothiocyanate waste is considered
hazardous.

¢ Assign the appropriate waste codes based on the application for which the product was used
and local regulations.[1]

Step 2: Containerization of Waste

e Liquid Waste: Collect all tert-Butyl isothiocyanate waste in its original container or an
approved, labeled hazardous waste container. Ensure the container is not damaged and can
be sealed tightly.

o Contaminated Materials: Any items contaminated with tert-Butyl isothiocyanate (e.g.,
pipette tips, absorbent pads, gloves) must also be disposed of as hazardous waste. Place
these items in a suitable, sealed container.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"tert-Butyl isothiocyanate,” and any other information required by your institution and local
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authorities.
Step 3: Accidental Spill Cleanup

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[4]

e Remove Ignition Sources: Immediately remove all sources of ignition from the area.[1][2]

o Contain Spill: Use an inert, non-combustible absorbent material such as sand, silica gel, or
universal binder to soak up the spill.[1][2]

o Collect Residue: Carefully collect the absorbent material using non-sparking tools and place
it into a suitable, closed container for disposal.[1][2]

o Decontaminate Area: Decontaminate the spill area according to your laboratory's standard
operating procedures.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.
Step 4: Final Disposal

e All waste, including the chemical and any contaminated materials, must be disposed of
through an approved and licensed hazardous waste disposal company.[1][2][4]

» Do not attempt to dispose of this chemical down the drain or with general laboratory trash.

o Handle uncleaned or empty containers as you would the product itself, as they may retain
dangerous residues.[1][5]

Disposal Workflow Diagram

The following diagram outlines the procedural flow for the safe disposal of tert-Butyl
isothiocyanate.
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Caption: Workflow for the safe handling and disposal of tert-Butyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of tert-Butyl Isothiocyanate: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199975#tert-butyl-isothiocyanate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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